Cas no 182626-53-5 (2'-TFA-NH-dA)

• Product Name: 2'-TFA-NH-dA
• CAS No: 182626-53-5
• MF: C₁₂H₁₃F₃N₆O₄
• MW: 362.264631986618
• CID: 2092809
• PubChem ID: 10937333
• Update Time: 2025-10-23

2'-TFA-NH-dA Chemical and Physical Properties

Names and Identifiers

• 2'-TFA-NH-dA
• 182626-53-5
• NT57539
• N-[(2R,3R,4S,5R)-2-(6-aminopurin-9-yl)-4-hydroxy-5-(hydroxymethyl)oxolan-3-yl]-2,2,2-trifluoroacetamide
• N-[(2R,3R,4S,5R)-2-(6-amino-9H-purin-9-yl)-4-hydroxy-5-(hydroxymethyl)oxolan-3-yl]-2,2,2-trifluoroacetamide
• AC-32319

• MDL： MFCD28134640
• Inchi： 1S/C12H13F3N6O4/c13-12(14,15)11(24)20-5-7(23)4(1-22)25-10(5)21-3-19-6-8(16)17-2-18-9(6)21/h2-5,7,10,22-23H,1H2,(H,20,24)(H2,16,17,18)/t4-,5-,7-,10-/m1/s1
• InChI Key： KHGXFRFYBJGYGA-QYYRPYCUSA-N
• SMILES： FC(C(N[C@H]1[C@H](N2C=NC3C(N)=NC=NC2=3)O[C@H](CO)[C@H]1O)=O)(F)F

Computed Properties

• Exact Mass: 362.09503740Da
• Monoisotopic Mass: 362.09503740Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 148Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine 2'-deoxyribonucleosides

Additional information on 2'-TFA-NH-dA

Recent Advances in the Application of 2'-TFA-NH-dA (CAS: 182626-53-5) in Chemical Biology and Pharmaceutical Research

The compound 2'-TFA-NH-dA (CAS: 182626-53-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This modified nucleoside derivative, characterized by its 2'-trifluoroacetamido (TFA-NH) functional group, has demonstrated remarkable potential in nucleic acid therapeutics, drug delivery systems, and targeted molecular probes. Recent studies have focused on its unique chemical properties, including enhanced stability and selective binding capabilities, which make it a promising candidate for various biomedical applications.

One of the key breakthroughs in the application of 2'-TFA-NH-dA is its role in antisense oligonucleotide (ASO) therapeutics. Researchers have reported that the incorporation of this modified nucleoside into ASOs significantly improves their resistance to nuclease degradation, thereby enhancing their pharmacokinetic profiles. A 2023 study published in Nucleic Acids Research demonstrated that ASOs containing 2'-TFA-NH-dA exhibited a 3-fold increase in plasma half-life compared to unmodified counterparts, while maintaining high target affinity and specificity. This finding opens new avenues for the development of more stable and effective nucleic acid-based drugs.

In addition to its therapeutic applications, 2'-TFA-NH-dA has shown promise in diagnostic tools development. Its unique fluorescence properties when incorporated into DNA probes have been exploited for sensitive detection of specific nucleic acid sequences. Recent work published in Chemical Communications (2024) described a novel biosensing platform utilizing 2'-TFA-NH-dA-modified probes that achieved attomolar sensitivity in detecting cancer-associated microRNAs. The study highlighted the compound's ability to enhance signal-to-noise ratios while minimizing non-specific binding, addressing critical challenges in molecular diagnostics.

The synthetic accessibility of 2'-TFA-NH-dA has also been a subject of recent optimization efforts. A team from MIT reported in the Journal of Organic Chemistry (2023) an improved synthetic route that increased the overall yield from 42% to 78% while reducing the number of purification steps. This advancement is particularly significant for scaling up production to meet the growing demand in both research and clinical applications. The new protocol also demonstrated better control over stereochemistry, ensuring higher purity of the final product.

Looking forward, researchers are exploring the potential of 2'-TFA-NH-dA in combination with other modified nucleosides to create next-generation nucleic acid analogs. Preliminary results from ongoing studies suggest synergistic effects when 2'-TFA-NH-dA is paired with 2'-O-methyl or phosphorothioate modifications, potentially leading to therapeutics with unprecedented target specificity and delivery efficiency. As these investigations progress, 2'-TFA-NH-dA (CAS: 182626-53-5) is poised to play an increasingly important role in advancing both fundamental research and clinical applications in chemical biology and pharmaceutical sciences.